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Compound of Interest

Compound Name: 2-AHA-cAMP

Cat. No.: B13817736 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential information and a step-by-step procedure for the

proper disposal of 2-AHA-cAMP (2-aminohexyladenosine-3',5'-cyclic monophosphate), a

cAMP analogue utilized in signal transduction research.[1][2][3][4]

While specific institutional and local regulations must always be followed, this document

outlines a general framework for the safe management of 2-AHA-cAMP waste, drawing from

established laboratory safety protocols.

Chemical and Physical Properties
A summary of the known properties of 2-AHA-cAMP is provided below. This information is

crucial for assessing potential hazards and determining the appropriate disposal route.
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Property Value Source

CAS Number 214276-80-9
MedChemExpress[1],

Immunomart

Molecular Formula C16H26N7O6P Immunomart

Appearance Solid PubChem

Storage Temperature -20°C Immunomart

Solubility

Soluble in water at low

concentration. Diluted alkali

improves solubility.

Sigma-Aldrich (for 8-AHA-

cAMP)

Standard Operating Procedure for 2-AHA-cAMP
Disposal
The following protocol is a general guideline. Always consult the manufacturer's Safety Data

Sheet (SDS) for specific instructions and adhere to your institution's hazardous waste

management program.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety goggles, and appropriate

chemical-resistant gloves.

2. Waste Segregation and Collection:

Do not dispose of 2-AHA-cAMP down the drain or in regular trash.

Collect all waste containing 2-AHA-cAMP, including unused stock solutions, contaminated

labware (e.g., pipette tips, tubes), and aqueous solutions from experiments, in a designated

and compatible hazardous waste container.

The container must be in good condition, with a secure, leak-proof cap.

3. Labeling of Hazardous Waste:
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As soon as the first drop of waste is added, affix a hazardous waste label to the container.

The label must include:

The full chemical name: "2-AHA-cAMP" or "2-aminohexyladenosine-3',5'-cyclic

monophosphate". Avoid abbreviations.

The words "Hazardous Waste".

An indication of the hazards (e.g., Toxic). While the specific toxicity of 2-AHA-cAMP is not

detailed in the available results, it is prudent to handle all non-trivial chemical compounds

as potentially hazardous.

The approximate concentrations of the chemical constituents.

4. Storage of Waste:

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation and under the control of laboratory personnel.

Ensure the container is kept closed except when adding waste.

Store incompatible waste streams separately.

5. Request for Disposal:

Once the waste container is full, or if it has been in accumulation for the maximum allowable

time per institutional policy (often one year for partially filled containers), arrange for its

disposal.

Submit a hazardous waste pickup request through your institution's Environmental Health

and Safety (EHS) department.

The logical flow for the proper disposal of 2-AHA-cAMP is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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